![molecular formula C6H14N2O B3151960 (4-Aminopiperidin-4-yl)methanol CAS No. 725209-34-7](/img/structure/B3151960.png)
(4-Aminopiperidin-4-yl)methanol
Overview
Description
“(4-Aminopiperidin-4-yl)methanol” is a chemical compound that has shown significant potential in various fields of research and industry. It is also known as “(4-amino-4-piperidinyl)methanol dihydrochloride” with a CAS Number of 412357-30-3 . The molecular weight of this compound is 203.11 .
Synthesis Analysis
The synthesis of piperidines by hydrogenation/reduction has been an effective and popular approach in recent years . The main substrates are substituted pyridines with both protected and unprotected nitrogen .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H14N2O. The Inchi Code is 1S/C6H14N2O.2ClH/c7-6 (5-9)1-3-8-4-2-6;;/h8-9H,1-5,7H2;2*1H .
Physical and Chemical Properties Analysis
Scientific Research Applications
Chiral Ligands for Asymmetric Catalysis
[(2S,4R)-1-cyclohexyl-4-methylpiperidin-2-yl]methanol derivatives, structurally related to (4-Aminopiperidin-4-yl)methanol, have been synthesized and investigated as chiral ligands for the catalytic addition of diethylzinc to benzaldehyde. These compounds demonstrated significant control over the stereochemistry of the resulting products, highlighting their potential in asymmetric synthesis and catalysis (Alvarez-Ibarra, Luján, & Quiroga-Feijóo, 2010).
Synthesis of Piperidine Derivatives
Research has explored the synthesis of piperidine derivatives, including those related to this compound, through methods such as CAN-mediated rearrangement and environmentally benign synthesis approaches. These studies contribute to the development of new synthetic routes for complex piperidine-based compounds, which are valuable in various chemical and pharmaceutical applications (Chang, Wu, Lin, & Hung, 2006); (Ágai, Proszenyák, Tárkányi, Vida, & Faigl, 2004).
Catalysis and Cycloadditions
The synthesis and application of tris(triazolyl)methanol-Cu(I) complexes, which may share reactivity traits with this compound-derived catalysts, have been reported for facilitating Huisgen 1,3-dipolar cycloadditions. This research underscores the utility of such compounds in catalyzing cycloaddition reactions, which are fundamental in constructing complex molecular architectures (Ozcubukcu, Ozkal, Jimeno, & Pericàs, 2009).
Computational Chemistry and Drug Design
Studies involving computational chemistry and molecular docking have been conducted on compounds structurally related to this compound, providing insights into their potential interactions with biological targets. This research is pivotal for drug design and understanding the molecular basis of ligand-receptor interactions (Shahana & Yardily, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that piperidine derivatives, which include (4-aminopiperidin-4-yl)methanol, are utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .
Mode of Action
Piperidine derivatives have been shown to interact with their targets in a variety of ways . For instance, some piperidine derivatives developed a stable hydrophobic interaction with the IKKb catalytic pocket . More research is needed to fully understand the specific interactions of this compound with its targets.
Biochemical Pathways
Piperidine derivatives have been shown to affect a variety of biological pathways . For instance, piperidine derivatives have been used in anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant treatments . More research is needed to fully understand the specific biochemical pathways affected by this compound.
Biochemical Analysis
Biochemical Properties
(4-Aminopiperidin-4-yl)methanol is a piperidine derivative . Piperidine derivatives are known to have a wide range of biochemical interactions
Cellular Effects
Related piperidine derivatives have been shown to exhibit various effects on cells, such as influencing cell function and impacting cell signaling pathways
Molecular Mechanism
Piperidine derivatives are known to interact with various biomolecules, potentially leading to changes in gene expression
Metabolic Pathways
Piperidine derivatives are known to be involved in various metabolic processes
Properties
IUPAC Name |
(4-aminopiperidin-4-yl)methanol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O/c7-6(5-9)1-3-8-4-2-6/h8-9H,1-5,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZURVCSIUFWCRBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(CO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.